3-Methoxy-5-methylpyrazine 1-Oxide

• Molecular Formula: C6H8N2O2
• Molecular Weight: 140.14 g/mol
• IUPAC Name: 3-methoxy-5-methyl-1-oxidopyrazin-1-ium
• InChI: InChI=1S/C6H8N2O2/c1-5-3-8(9)4-6(7-5)10-2/h3-4H,1-2H3
• InChI Key: JPKZYYICYSAJPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C[N+](=CC(=N1)OC)[O-]

Description

3-Methoxy-5-methylpyrazine 1-Oxide is a heterocyclic aromatic compound belonging to the pyrazine N-oxide family. Pyrazine N-oxides are characterized by the presence of an oxygen atom bonded to one of the nitrogen atoms in the pyrazine ring, which significantly alters their electronic and reactive properties. In this compound, the 1-oxide group (N-oxidation at position 1) is paired with methoxy (-OCH₃) and methyl (-CH₃) substituents at positions 3 and 5, respectively.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The position and nature of substituents on the pyrazine ring critically determine physicochemical and biological properties. Key comparisons include:

Compound	Substituents	Oxide Position	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
3-Methoxy-5-methylpyrazine 1-Oxide	3-OCH₃, 5-CH₃	1	C₆H₇N₂O₂	154.14*	Not explicitly reported; inferred reactivity similar to pyrazine N-oxides	-
2-Methoxy-5-methylpyrazine	2-OCH₃, 5-CH₃	None	C₆H₈N₂O	138.14	Potential flavoring agent (food additive classification inferred)
2-Methoxy-3-(1-methylpropyl)pyrazine	2-OCH₃, 3-sec-butyl	None	C₉H₁₄N₂O	166.22	Artificial flavoring (FEMA No. 3433)
2-Methylpyrazine 1-Oxide	2-CH₃	1	C₅H₆N₂O	110.11	Polymorphism debated; melting points vary (45°C vs. 80–82°C)
4-Nitroquinoline 1-Oxide	4-NO₂ (quinoline derivative)	1	C₉H₆N₂O₃	190.16	Carcinogenic metabolite precursor

Notes:

• Substituent Position : The 3-methoxy group in 3-Methoxy-5-methylpyrazine 1-Oxide introduces steric and electronic effects distinct from 2-methoxy isomers (e.g., 2-Methoxy-5-methylpyrazine). Methoxy groups at position 2 or 3 alter electron density distribution, affecting hydrogen-bonding capacity and reactivity .
• N-Oxide vs.

Oxide Position and Polymorphism

N-Oxidation position significantly impacts stability and polymorphism. For example, 2-Methylpyrazine 1-Oxide (1-oxide) was controversially reported to coexist with its 4-oxide isomer, with discrepancies in melting points attributed to contamination or polymorphism . This highlights the importance of precise synthesis and purification for 3-Methoxy-5-methylpyrazine 1-Oxide to avoid isomeric byproducts.